Cas no 1235439-91-4 (4-cyclobutylidenepiperidine)

• Product Name: 4-cyclobutylidenepiperidine
• CAS No: 1235439-91-4
• MF: C₉H₁₅N
• MW: 137.222102403641
• CID: 4579550
• Update Time: 2025-05-26

4-cyclobutylidenepiperidine Chemical and Physical Properties

Names and Identifiers

• 4-cyclobutylidenepiperidine
• Piperidine, 4-cyclobutylidene-

• Inchi： 1S/C9H15N/c1-2-8(3-1)9-4-6-10-7-5-9/h10H,1-7H2
• InChI Key： GMNQAVMCCFHMMD-UHFFFAOYSA-N
• SMILES： N1CC/C(=C2\CCC\2)/CC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 4-cyclobutylidenepiperidine

Recent Advances in the Study of 4-Cyclobutylidenepiperidine (CAS: 1235439-91-4): A Promising Scaffold in Medicinal Chemistry

The compound 4-cyclobutylidenepiperidine (CAS: 1235439-91-4) has recently emerged as a key scaffold in medicinal chemistry due to its unique structural features and potential therapeutic applications. This bicyclic system, characterized by a cyclobutane ring fused to a piperidine moiety, offers significant opportunities for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Recent studies have demonstrated its versatility as a building block for designing novel pharmacologically active compounds, with particular emphasis on its role in modulating neurotransmitter systems and protein-protein interactions.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of 4-cyclobutylidenepiperidine derivatives as potent σ1 receptor ligands. The research team developed an efficient synthetic route to access various substituted analogs, with compound 12b (containing a 4-fluorophenyl substituent) showing exceptional binding affinity (Ki = 0.8 nM) and selectivity over σ2 receptors. This finding suggests potential applications in neuropathic pain management and neurodegenerative disorders, with the rigid cyclobutylidene moiety contributing to optimal receptor fit and metabolic stability.

In parallel research, scientists at a major pharmaceutical company investigated 4-cyclobutylidenepiperidine derivatives as allosteric modulators of metabotropic glutamate receptors (mGluRs). The scaffold's constrained geometry was found to be crucial for achieving subtype selectivity among mGluR family members. Particularly noteworthy was the discovery of a lead compound (designated as CBPD-17) that demonstrated 40-fold selectivity for mGluR5 over other subtypes, with promising results in animal models of Parkinson's disease and levodopa-induced dyskinesia.

The pharmacokinetic properties of 4-cyclobutylidenepiperidine derivatives have also been extensively studied. A recent ADME profiling study revealed that the scaffold generally exhibits favorable blood-brain barrier penetration (average logBB = 0.42 across 15 derivatives) and moderate metabolic stability (t1/2 > 60 minutes in human liver microsomes for most compounds). These characteristics, combined with the scaffold's synthetic tractability, have positioned 4-cyclobutylidenepiperidine as an attractive platform for CNS drug development programs.

Emerging applications beyond neuroscience include the use of 4-cyclobutylidenepiperidine derivatives as inhibitors of histone deacetylases (HDACs) and bromodomain-containing proteins. A 2024 patent application disclosed novel compounds showing dual activity against HDAC6 and BRD4, with IC50 values in the low nanomolar range. The constrained geometry of the scaffold was found to be particularly effective in disrupting protein-protein interactions that are typically challenging to target with small molecules.

Future research directions for 4-cyclobutylidenepiperidine derivatives include exploration of their potential in targeted protein degradation (PROTACs) and as covalent inhibitors through strategic placement of electrophilic warheads. The scaffold's synthetic versatility and demonstrated biological relevance across multiple target classes suggest it will remain an important focus of medicinal chemistry research in the coming years. Ongoing structure-activity relationship studies continue to refine our understanding of how modifications to the core structure influence both potency and drug-like properties.